Cas no 1804305-63-2 (3-(Bromomethyl)-6-(difluoromethyl)-2-fluoro-5-(trifluoromethoxy)pyridine)

• Product Name: 3-(Bromomethyl)-6-(difluoromethyl)-2-fluoro-5-(trifluoromethoxy)pyridine
• CAS No: 1804305-63-2
• MF: C₈H₄BrF₆NO
• MW: 324.017882347107
• CID: 4829852
• Update Time: 2025-10-28

3-(Bromomethyl)-6-(difluoromethyl)-2-fluoro-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-6-(difluoromethyl)-2-fluoro-5-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H4BrF6NO/c9-2-3-1-4(17-8(13,14)15)5(6(10)11)16-7(3)12/h1,6H,2H2
• InChI Key： FOQAAXQYBSHKJI-UHFFFAOYSA-N
• SMILES： BrCC1=C(N=C(C(F)F)C(=C1)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 251
• XLogP3: 3.7
• Topological Polar Surface Area: 22.1

Additional information on 3-(Bromomethyl)-6-(difluoromethyl)-2-fluoro-5-(trifluoromethoxy)pyridine

Introduction to 3-(Bromomethyl)-6-(difluoromethyl)-2-fluoro-5-(trifluoromethoxy)pyridine (CAS No. 1804305-63-2)

3-(Bromomethyl)-6-(difluoromethyl)-2-fluoro-5-(trifluoromethoxy)pyridine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1804305-63-2, belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and utility in drug development. The structural features of this molecule, particularly the presence of multiple fluorinated and brominated substituents, make it a valuable intermediate in the synthesis of various pharmacologically active agents.

The bromomethyl group at the 3-position of the pyridine ring introduces a reactive site that is highly conducive for further functionalization through nucleophilic substitution reactions. This property is particularly advantageous in constructing more complex molecular architectures, enabling the development of novel therapeutic entities. Additionally, the difluoromethyl and trifluoromethoxy groups contribute to the overall electronic and steric environment of the molecule, influencing its reactivity and interactions with biological targets.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated compounds in drug design due to their ability to modulate metabolic stability, lipophilicity, and binding affinity. In particular, the difluoromethyl group has been extensively studied for its role in enhancing binding interactions at protein targets, while the trifluoromethoxy group is known for its ability to improve metabolic resistance. These features make 3-(Bromomethyl)-6-(difluoromethyl)-2-fluoro-5-(trifluoromethoxy)pyridine a promising candidate for further exploration in the development of new drugs.

In the context of current research, this compound has been investigated as a key intermediate in the synthesis of kinase inhibitors, which are critical in treating various cancers and inflammatory diseases. Kinase inhibitors often require specific structural motifs to effectively bind to their target enzymes, and the unique combination of substituents in 3-(Bromomethyl)-6-(difluoromethyl)-2-fluoro-5-(trifluoromethoxy)pyridine provides an ideal platform for such modifications. The bromomethyl group allows for easy introduction of additional functional groups, while the fluorinated moieties enhance selectivity and potency.

Moreover, the compound's potential applications extend to the development of antiviral agents. The fluorine atoms can influence the pharmacokinetic properties of drug candidates by increasing their bioavailability and reducing susceptibility to degradation by metabolic enzymes. This has been a focus area in recent years, especially with the emergence of new viral strains requiring effective antiviral therapies. The structural versatility of 3-(Bromomethyl)-6-(difluoromethyl)-2-fluoro-5-(trifluoromethoxy)pyridine makes it a valuable building block for such applications.

Another area where this compound shows promise is in the synthesis of central nervous system (CNS) drugs. The ability to fine-tune steric and electronic properties through strategic substitution is crucial for achieving optimal brain penetration and target engagement. The presence of multiple fluorinated groups enhances lipophilicity, which is often necessary for CNS drug candidates. Additionally, recent studies have suggested that pyridine derivatives can modulate neurotransmitter systems, making them attractive candidates for treating neurological disorders.

The synthetic methodologies employed in preparing 3-(Bromomethyl)-6-(difluoromethyl)-2-fluoro-5-(trifluoromethoxy)pyridine also reflect contemporary trends in organic synthesis. The use of transition-metal-catalyzed reactions and fluorous chemistry techniques has enabled more efficient and scalable production processes. These advancements not only improve yield but also reduce waste, aligning with green chemistry principles. Such innovations are essential for ensuring sustainable drug development practices.

In conclusion, 3-(Bromomethyl)-6-(difluoromethyl)-2-fluoro-5-(trifluoromethoxy)pyridine (CAS No. 1804305-63-2) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and reactivity make it a versatile intermediate for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an increasingly important role in drug discovery and development.